2-Amino-3-isopropenylbenzonitrile
Description
2-Amino-3-isopropenylbenzonitrile is a benzonitrile derivative featuring an amino group at the 2-position and an isopropenyl substituent at the 3-position of the aromatic ring. This compound’s structural uniqueness arises from the combination of electron-withdrawing (cyano) and electron-donating (amino) groups, alongside the steric and electronic effects of the isopropenyl moiety.
Properties
CAS No. |
126403-78-9 |
|---|---|
Molecular Formula |
C10H10N2 |
Molecular Weight |
158.204 |
IUPAC Name |
2-amino-3-prop-1-en-2-ylbenzonitrile |
InChI |
InChI=1S/C10H10N2/c1-7(2)9-5-3-4-8(6-11)10(9)12/h3-5H,1,12H2,2H3 |
InChI Key |
LRSREJOANJPBMI-UHFFFAOYSA-N |
SMILES |
CC(=C)C1=CC=CC(=C1N)C#N |
Synonyms |
Benzonitrile, 2-amino-3-(1-methylethenyl)- |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 2-Amino-3-isopropenylbenzonitrile with structurally related compounds, focusing on molecular features, reactivity, and safety profiles.
Table 1: Structural and Functional Comparison
| Compound Name | Substituents (Position on Benzene) | Functional Groups | Key Structural Features |
|---|---|---|---|
| 2-Amino-3-isopropenylbenzonitrile | 2-NH₂, 3-CH₂C(CH₃)₂ | Cyano, Amino, Isopropenyl | Ortho-amino and bulky isopropenyl |
| 3-(4-Aminophenyl)benzonitrile | 4-NH₂ (on linked phenyl) | Cyano, Amino | Biphenyl system with para-amino |
| 2-Amino-2-methylpropionitrile | 2-NH₂, 2-CH₃ (non-aromatic) | Cyano, Amino, Methyl | Aliphatic nitrile with geminal substituents |
Key Observations:
Steric Hindrance: The isopropenyl group in 2-Amino-3-isopropenylbenzonitrile introduces steric bulk absent in simpler analogs like 2-Amino-2-methylpropionitrile. This may reduce reactivity in substitution reactions but enhance stability in polymerization processes.
Safety Profiles: While direct safety data for 2-Amino-3-isopropenylbenzonitrile are unavailable, 3-(4-Aminophenyl)benzonitrile mandates stringent protective measures (e.g., full-face shields, protective clothing) due to risks of skin/eye irritation . Extrapolating from this, 2-Amino-3-isopropenylbenzonitrile likely requires similar precautions given its aromatic nitrile and amine functionalities.
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